Cas no 1050509-46-0 ((Isobutoxymethyl)piperidine hydrochloride)
(Isobutoxymethyl)piperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (Isobutoxymethyl)piperidine hydrochloride
- MFCD08166753
- piperidine, 3-[(2-methylpropoxy)methyl]-, hydrochloride
- 1050509-46-0
- 3-[(2-methylpropoxy)methyl]piperidine hydrochloride
- 3-(2-methylpropoxymethyl)piperidine;hydrochloride
- AKOS005111309
- 3-(isobutoxymethyl)piperidine hydrochloride
-
- MDL: MFCD08166753
- Inchi: 1S/C10H21NO.ClH/c1-9(2)7-12-8-10-4-3-5-11-6-10;/h9-11H,3-8H2,1-2H3;1H
- InChI Key: ZXWOVBKVXDROGR-UHFFFAOYSA-N
- SMILES: Cl.O(CC(C)C)CC1CNCCC1
Computed Properties
- Exact Mass: 207.1389920g/mol
- Monoisotopic Mass: 207.1389920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 114
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
(Isobutoxymethyl)piperidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 014964-500mg |
(Isobutoxymethyl)piperidine hydrochloride |
1050509-46-0 | 500mg |
2941CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 014964-500mg |
(Isobutoxymethyl)piperidine hydrochloride |
1050509-46-0 | 500mg |
2941.0CNY | 2021-07-13 | ||
| TRC | I789293-5mg |
(Isobutoxymethyl)piperidine Hydrochloride |
1050509-46-0 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I789293-10mg |
(Isobutoxymethyl)piperidine Hydrochloride |
1050509-46-0 | 10mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I789293-50mg |
(Isobutoxymethyl)piperidine Hydrochloride |
1050509-46-0 | 50mg |
$ 115.00 | 2022-06-04 | ||
| A2B Chem LLC | AE20709-500mg |
(ISOBUTOXYMETHYL)PIPERIDINE HYDROCHLORIDE |
1050509-46-0 | 500mg |
$263.00 | 2024-04-20 | ||
| 1PlusChem | 1P00918L-500mg |
(Isobutoxymethyl)piperidine hydrochloride |
1050509-46-0 | 500mg |
$252.00 | 2025-02-24 |
(Isobutoxymethyl)piperidine hydrochloride Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on (Isobutoxymethyl)piperidine hydrochloride
Compound CAS No. 1050509-46-0: (Isobutoxymethyl)piperidine Hydrochloride
(Isobutoxymethyl)piperidine hydrochloride, identified by the CAS number 1050509-46-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a piperidine derivative, where the piperidine ring is substituted with an isobutoxymethyl group. The structure of this compound contributes to its unique chemical properties, making it a subject of interest for both academic research and potential industrial applications.
The piperidine ring, a six-membered saturated heterocyclic amine, forms the core of this compound. Piperidines are known for their versatility in organic synthesis and their ability to act as building blocks for various bioactive molecules. The substitution of an isobutoxymethyl group on the piperidine ring introduces additional functionality, enhancing the compound's potential for interaction with biological systems. Recent studies have explored the role of such substitutions in modulating the pharmacokinetic and pharmacodynamic properties of piperidine derivatives.
One of the most notable aspects of (Isobutoxymethyl)piperidine hydrochloride is its application in drug design. Researchers have investigated its ability to serve as a scaffold for developing bioactive compounds with specific therapeutic targets. For instance, modifications to the isobutoxymethyl group have been shown to influence the compound's solubility, stability, and bioavailability, which are critical factors in drug development.
Recent advancements in synthetic chemistry have also shed light on novel methods for synthesizing (Isobutoxymethyl)piperidine hydrochloride. Traditional approaches often involve multi-step reactions, including nucleophilic substitution and ring-closing reactions. However, modern techniques leveraging catalytic processes and microwave-assisted synthesis have streamlined the production process, making it more efficient and scalable.
In terms of pharmacological applications, this compound has been studied for its potential as a precursor in the synthesis of bioactive agents. Its role as an intermediate in drug discovery pipelines highlights its importance in contemporary medicinal chemistry. Additionally, studies have explored its interactions with biological systems, including enzyme inhibition and receptor binding assays, which provide insights into its potential therapeutic applications.
The hydrochloride salt form of this compound is particularly advantageous due to its enhanced stability and solubility compared to its free base counterpart. This makes it more amenable for use in experimental setups and preclinical studies. Researchers have also investigated the stereochemical properties of (Isobutoxymethyl)piperidine hydrochloride, revealing that stereochemistry plays a crucial role in determining its biological activity.
Looking ahead, the continued exploration of (Isobutoxymethyl)piperidine hydrochloride is expected to yield further insights into its potential applications. Collaborative efforts between chemists and pharmacologists are likely to drive innovation in this area, paving the way for novel therapeutic interventions.
1050509-46-0 ((Isobutoxymethyl)piperidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)